2-aminocyclohex-3-ene-1-carboxylic acid hydrochloride

• IUPAC Name: 2-aminocyclohex-3-ene-1-carboxylic acid;hydrochloride
• InChI: InChI=1S/C7H11NO2.ClH/c8-6-4-2-1-3-5(6)7(9)10;/h2,4-6H,1,3,8H2,(H,9,10);1H
• InChI Key: UQGIRSZIKGUXTO-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C(C=C1)N)C(=O)O.Cl
• Molecular Formula: C7H12ClNO2
• DSSTOX Substance ID: DTXSID00694322
• Molecular Weight: 177.63 g/mol
• CAS RN: 142035-00-5, 1216758-11-0

Description

2-Aminocyclohex-3-ene-1-carboxylic acid hydrochloride, or 2-ACH, is a compound with a variety of applications in scientific research. It is a derivative of the cyclohexanecarboxylic acid family, and is used as a reagent in organic synthesis and as an intermediate in the manufacturing of pharmaceuticals. In addition, 2-ACH has been studied for its biochemical and physiological effects, and has been used in a wide range of laboratory experiments.

Scientific Research Applications

2-ACH is used in a variety of scientific research applications. It is used as a reagent in organic synthesis, as an intermediate in the manufacturing of pharmaceuticals, and as a substrate for enzymes. In addition, 2-ACH has been studied for its biochemical and physiological effects, and has been used in a wide range of laboratory experiments.

Mechanism of Action

2-ACH is believed to act as an inhibitor of the enzyme cyclooxygenase, which is involved in the production of prostaglandins. Inhibition of cyclooxygenase has been linked to a variety of physiological effects, including anti-inflammatory, analgesic, and antipyretic effects.
Biochemical and Physiological Effects
2-ACH has been studied for its biochemical and physiological effects. It has been found to inhibit the enzyme cyclooxygenase, which is involved in the production of prostaglandins. Inhibition of cyclooxygenase has been linked to a variety of physiological effects, including anti-inflammatory, analgesic, and antipyretic effects. In addition, 2-ACH has been found to have anti-oxidant, anti-tumor, and anti-microbial effects.

Advantages and Limitations for Lab Experiments

2-ACH has a number of advantages and limitations for use in laboratory experiments. The major advantage of 2-ACH is that it is relatively inexpensive and easy to obtain, making it a cost-effective reagent for laboratory experiments. However, 2-ACH is also highly reactive and can be difficult to work with in some experiments. In addition, 2-ACH is susceptible to hydrolysis, which can limit its use in some experiments.

Future Directions

There are a number of potential future directions for research involving 2-ACH. One potential direction is to further explore its biochemical and physiological effects, particularly its effects on the enzyme cyclooxygenase. Another potential direction is to explore its potential applications in pharmaceuticals, as well as its potential as an intermediate in the manufacturing of pharmaceuticals. In addition, further research could be done to explore the advantages and limitations of using 2-ACH in laboratory experiments. Finally, further research could be done to explore the potential of 2-ACH as an anti-oxidant, anti-tumor, and anti-microbial agent.

Synthesis Methods

2-ACH can be synthesized through a variety of methods. The most common method is by the reaction of cyclohexanecarboxylic acid with ammonia and hydrochloric acid, followed by a dehydration reaction. This method is advantageous because it is simple and inexpensive to perform. Other methods for synthesizing 2-ACH include the reaction of cyclohexanecarboxylic acid with anhydrous ammonia and hydrochloric acid, and the reaction of cyclohexanecarboxylic acid with ammonium chloride and hydrochloric acid.